6-Fluoro-2-propylquinolin-4-amine

• CAS No.: 1189106-32-8
• Molecular Formula: C12H13FN2
• Molecular Weight: 204.24 g/mol
• IUPAC Name: 6-fluoro-2-propylquinolin-4-amine
• InChI: InChI=1S/C12H13FN2/c1-2-3-9-7-11(14)10-6-8(13)4-5-12(10)15-9/h4-7H,2-3H2,1H3,(H2,14,15)
• InChI Key: YIVVBBIOFUELQF-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=C2C=C(C=CC2=N1)F)N

Description

6-Fluoro-2-propylquinolin-4-amine is a fluorinated quinoline derivative. Quinolines are a class of heterocyclic aromatic organic compounds with a wide range of applications in medicinal chemistry, particularly due to their biological activities. The incorporation of a fluorine atom into the quinoline structure often enhances its biological activity and other unique properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Fluoro-2-propylquinolin-4-amine can be achieved through various methods. One common approach involves the cyclization of appropriate precursors under specific conditions. For instance, the Gould-Jacobs reaction, Friedländer synthesis, and Skraup synthesis are classical methods used for constructing the quinoline scaffold . These methods typically involve the condensation of aniline derivatives with carbonyl compounds, followed by cyclization and fluorination steps.

Industrial Production Methods

Industrial production of this compound may involve large-scale cyclization reactions using optimized conditions to ensure high yield and purity. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling, and green chemistry approaches, like ionic liquid-mediated reactions, are also explored for efficient synthesis .

Chemical Reactions Analysis

Types of Reactions

6-Fluoro-2-propylquinolin-4-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline N-oxides.

Reduction: Reduction reactions can convert the quinoline ring to tetrahydroquinoline derivatives.

Substitution: Nucleophilic substitution reactions, particularly at the fluorine atom, are common.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide or peracids are used.

Reduction: Catalytic hydrogenation using palladium or platinum catalysts.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products

Oxidation: Quinoline N-oxides.

Reduction: Tetrahydroquinoline derivatives.

Substitution: Various substituted quinoline derivatives depending on the nucleophile used.

Scientific Research Applications

6-Fluoro-2-propylquinolin-4-amine has diverse applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Explored for its antibacterial, antiviral, and antineoplastic activities.

Industry: Utilized in the development of fluorescent probes and materials for electronic applications.

Mechanism of Action

The mechanism of action of 6-Fluoro-2-propylquinolin-4-amine involves its interaction with specific molecular targets. For instance, in antibacterial applications, it targets bacterial enzymes like DNA gyrase and topoisomerase IV, stabilizing the enzyme-DNA complex and leading to cell death . This mechanism is similar to that of other fluoroquinolones, which inhibit bacterial DNA synthesis .

Comparison with Similar Compounds

Similar Compounds

Ciprofloxacin: A widely used fluoroquinolone antibiotic.

Levofloxacin: Another fluoroquinolone with broad-spectrum antibacterial activity.

Moxifloxacin: Known for its enhanced activity against Gram-positive bacteria.

Uniqueness

6-Fluoro-2-propylquinolin-4-amine is unique due to its specific substitution pattern, which may confer distinct biological activities and chemical properties compared to other fluoroquinolones. Its propyl group at the 2-position and amine group at the 4-position can influence its interaction with biological targets and its overall pharmacokinetic profile .